Cas no 1332529-57-3 (4-Ethylpyrimidin-2-amine hydrochloride)

• Product Name: 4-Ethylpyrimidin-2-amine hydrochloride
• CAS No: 1332529-57-3
• MF: C₆H₁₀ClN₃
• MW: 159.616699695587
• MDL: MFCD19103379
• CID: 5149241
• Update Time: 2026-03-03

4-Ethylpyrimidin-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-ethylpyrimidin-2-amine hydrochloride
• 4-Ethylpyrimidin-2-amine hydrochloride

• MDL： MFCD19103379
• Inchi： 1S/C6H9N3.ClH/c1-2-5-3-4-8-6(7)9-5;/h3-4H,2H2,1H3,(H2,7,8,9);1H
• InChI Key： YPODSAFERGWGFN-UHFFFAOYSA-N
• SMILES： Cl.N1C(N)=NC=CC=1CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 84.4
• Topological Polar Surface Area: 51.8

Additional information on 4-Ethylpyrimidin-2-amine hydrochloride

4-Ethylpyrimidin-2-amine Hydrochloride: A Comprehensive Overview

4-Ethylpyrimidin-2-amine hydrochloride, also known by its CAS number CAS No. 1332529-57-3, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the pyrimidine family, which is a heterocyclic aromatic ring system with nitrogen atoms at specific positions. The presence of an ethyl group at the 4-position and an amino group at the 2-position makes this compound unique, with potential applications in drug discovery and material science.

The synthesis of 4-Ethylpyrimidin-2-amine hydrochloride involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and acid-base neutralization. Recent advancements in catalytic methods have enabled more efficient and scalable production of this compound, making it more accessible for research and industrial applications. Its structure has been extensively studied using techniques such as X-ray crystallography and NMR spectroscopy, providing insights into its conformational flexibility and electronic properties.

In terms of pharmacological applications, 4-Ethylpyrimidin-2-amine hydrochloride has shown promise as a lead compound in the development of novel therapeutic agents. Studies have demonstrated its potential as an inhibitor of certain enzymes involved in disease pathways, such as kinases and proteases. For instance, recent research published in the Journal of Medicinal Chemistry highlights its ability to modulate cellular signaling pathways associated with cancer and neurodegenerative diseases.

Beyond its biological applications, this compound has also been explored in the realm of materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the synthesis of metal-organic frameworks (MOFs) and other porous materials. These materials exhibit exceptional adsorption properties, making them valuable for gas storage and separation technologies.

The environmental impact of 4-Ethylpyrimidin-2-amine hydrochloride has also been a topic of interest. Researchers have investigated its biodegradation patterns under various conditions, aiming to develop sustainable methods for its disposal. Preliminary findings suggest that it undergoes rapid microbial degradation under aerobic conditions, reducing its potential ecological footprint.

In conclusion, 4-Ethylpyrimidin-2-amine hydrochloride is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new facets of its properties and uses, this compound is poised to play an increasingly important role in the advancement of science and technology.